2-(4-Acetyl-2-nitrophenyl)acetic acid

• Molecular Formula: C10H9NO5
• Molecular Weight: 223.18 g/mol
• IUPAC Name: 2-(4-acetyl-2-nitrophenyl)acetic acid
• InChI: InChI=1S/C10H9NO5/c1-6(12)7-2-3-8(5-10(13)14)9(4-7)11(15)16/h2-4H,5H2,1H3,(H,13,14)
• InChI Key: YNVCFZBMWPJUOK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)CC(=O)O)[N+](=O)[O-]

Description

2-(4-Acetyl-2-nitrophenyl)acetic acid is a useful research compound. Its molecular formula is C10H9NO5 and its molecular weight is 223.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of diethyl(4-acetyl-2-nitrophenyl)malonate and diethyl malonate (54.1 g) prepared by step a) was dissolved in 4M HCl (800 mL)/dioxane (800 mL), and the solution was stirred at 100° C. for 8 hours. After cooling, dioxane was removed in vacuo, and the aqueous layer was extracted with chloroform (200 mL×1, 100 mL×2). The organic layers were combined, dried over magnesium sulfate, filtered, and the solvent was removed in vacuo to give the object compound (23.1 g, quantitatively) as a brown solid.